Cas no 438234-89-0 (2-Amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-Amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 438234-89-0
• MF: C₁₇H₂₆N₂OS
• MW: 306.466143131256
• MDL: MFCD03422644
• CID: 4714275
• Update Time: 2025-10-23

2-Amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-Amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Oprea1_830245
• STK449584
• BBL017542
• ST50832215
• R7447
• (2-amino-6-ethyl(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl))-N-cyclohexylcarboxa mide
• 2-Amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• MDL： MFCD03422644
• Inchi： 1S/C17H26N2OS/c1-2-11-8-9-13-14(10-11)21-16(18)15(13)17(20)19-12-6-4-3-5-7-12/h11-12H,2-10,18H2,1H3,(H,19,20)
• InChI Key： PWAWLLVCZOVEEN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2CCCCC2)=O)C2=C1CC(CC)CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Topological Polar Surface Area: 83.4

Additional information on 2-Amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

2-Amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 438234-89-0)

The compound 2-Amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by the CAS registry number 438234-89-0, is a complex organic molecule with a unique structure that combines several functional groups. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing sulfur atoms. The presence of amino and carboxamide groups further enhances its chemical versatility and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery due to their ability to interact with various biological targets. The benzothiophene core in this compound is known for its stability and ability to form hydrogen bonds, making it a promising scaffold for designing bioactive molecules. The substitution pattern of this compound—specifically the amino group at position 2 and the cyclohexyl and ethyl substituents—plays a crucial role in determining its pharmacokinetic properties and bioavailability.

The synthesis of 2-Amino-N-cyclohexyl-6-ethyl... involves a multi-step process that typically includes nucleophilic aromatic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of this compound.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. Additionally, its role as a precursor for more complex molecules has been explored in combinatorial chemistry approaches.

The environmental impact of synthesizing such compounds is another area of growing interest. Scientists are increasingly focusing on developing eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. The synthesis of CAS No. 438234... has been optimized to incorporate green chemistry principles, making it more sustainable while maintaining high-quality standards.

In conclusion, the compound 2-Amino-N-cyclohexyl... represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for addressing pressing challenges in medicine and materials science.